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Compound of Interest

Compound Name: Dithallium chromate

Cat. No.: B15350606

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of dithallium chromate (T12CrOa),
focusing on its crystallographic properties and synthetic methodology. The information is
tailored for researchers, scientists, and professionals in drug development who may encounter
or utilize thallium compounds in their work.

Crystallographic Data

Direct crystallographic information for dithallium chromate is not readily available in open-
access databases. However, due to the well-established principle of isomorphism between
thallium(l) and rubidium salts, the crystallographic data for rubidium chromate (Rb2CrOa4) can
be used as a reliable model for the crystal structure of dithallium chromate.[1] Many
thallium(l) salts share an identical crystal structure with their rubidium counterparts.[1]

The crystallographic data for rubidium chromate, and by extension, the expected data for
dithallium chromate, is summarized below. This data is based on the findings of Smith and
Colby, originally published in Zeitschrift fuer Kristallographie in 1941.[1]
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Parameter Value
Crystal System Orthorhombic
Space Group Pmcn

Unit Cell Dimensions

a 6.301 A
b 10.725 A
c 7.999 A
Angles

a 90°

B 90°

y 90°

Physicochemical Properties

Property Value

Chemical Formula TI2CrOa

Molecular Weight 524.75 g/mol
Appearance Yellow solid[2]

Solubility Very insoluble in water[3]

Experimental Protocols
Synthesis of Dithallium Chromate

The synthesis of dithallium chromate is achieved through a precipitation reaction in an
agueous solution. The following protocol is adapted from the gravimetric estimation method
described by Browning and Hutchins.[3]

Materials:
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e A soluble thallium(l) salt (e.g., thallous nitrate, TINO3s)

¢ A soluble chromate salt (e.g., potassium chromate, K2CrQOa, or potassium dichromate,
K2Cr207)

e Deionized water

o Potassium bicarbonate (KHCOs) (if using potassium dichromate)
» Beakers

e Stirring rod

« Filtration apparatus (e.g., Buchner funnel and flask)

 Filter paper

e Drying oven

Procedure:

e Preparation of Reactant Solutions:

o Prepare a solution of a soluble thallium(l) salt by dissolving it in deionized water. The
concentration can be varied, but a 0.1 M solution is a reasonable starting point.

o Prepare a solution of potassium chromate or potassium dichromate in deionized water.
» Precipitation:

o Slowly add the potassium chromate solution to the thallium(l) salt solution while stirring
continuously. A yellow precipitate of dithallium chromate will form immediately.[2]

o If using potassium dichromate, the solution should be made alkaline to ensure the
formation of the neutral chromate salt. This can be achieved by adding potassium
bicarbonate until the solution is distinctly alkaline.[3] The overall reaction is: 2TI*(aq) +
CrO42-(aq) — TI2CrOa(s)[2]
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« Isolation and Purification:
o Allow the precipitate to settle.
o Collect the yellow precipitate by filtration using a Blchner funnel and filter paper.

o Wash the precipitate with small portions of deionized water to remove any soluble
impurities.

o Dry the purified dithallium chromate in a drying oven at a low temperature (e.g., 60°C) to
a constant weight.

Visualizations
Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of dithallium chromate.
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Synthesis of Dithallium Chromate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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